![molecular formula C22H32N2O7 B3971571 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate](/img/structure/B3971571.png)
1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate
Overview
Description
1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate, also known as AZ-10419369, is a novel compound that has gained attention in scientific research due to its potential therapeutic effects.
Mechanism of Action
The exact mechanism of action of 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate is not fully understood, but it is believed to modulate the activity of nicotinic acetylcholine receptors (nAChRs) in the brain. Specifically, this compound has been shown to bind to the α7 subtype of nAChRs, which are involved in cognitive function and synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of acetylcholine in the brain, which is a neurotransmitter involved in learning and memory. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate is its high selectivity for the α7 subtype of nAChRs, which reduces the potential for off-target effects. However, one limitation is its poor solubility in aqueous solutions, which can make it difficult to administer in animal studies.
Future Directions
Future research on 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate could include investigating its potential therapeutic effects in other neurological disorders, such as multiple sclerosis and traumatic brain injury. Additionally, further studies could explore the optimal dosing and administration of this compound, as well as its safety and tolerability in humans. Finally, research could focus on developing more soluble formulations of this compound for improved delivery in animal studies.
Scientific Research Applications
1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]azepane oxalate has been studied for its potential therapeutic effects in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In preclinical studies, this compound has shown to enhance cognitive function, reduce motor deficits, and improve social behavior in animal models of these diseases.
properties
IUPAC Name |
[4-(azepan-1-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O3.C2H2O4/c1-24-18-13-16(14-19(15-18)25-2)20(23)22-11-7-17(8-12-22)21-9-5-3-4-6-10-21;3-1(4)2(5)6/h13-15,17H,3-12H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBIXOQWJUJDJOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)N2CCC(CC2)N3CCCCCC3)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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